Cas no 1189106-71-5 (4-(4-Amino-benzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester)

• Product Name: 4-(4-Amino-benzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester
• CAS No: 1189106-71-5
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• MDL: MFCD12674812
• CID: 1208797
• PubChem ID: 45599162
• Update Time: 2025-06-13

4-(4-Amino-benzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-[(4-aminophenyl)methylamino]piperidine-1-carboxylate
• 1189106-71-5
• 4-(4-amino-benzylamino)-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-((4-aminobenzyl)amino)piperidine-1-carboxylate
• TQ0159
• CS-0335072
• MFCD12674812
• DTXSID70670754
• 4-(4-amino-benzylamino)-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-{[(4-aminophenyl)methyl]amino}piperidine-1-carboxylate
• 4-(4-Amino-benzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester

• MDL： MFCD12674812
• Inchi： 1S/C17H27N3O2/c1-17(2,3)22-16(21)20-10-8-15(9-11-20)19-12-13-4-6-14(18)7-5-13/h4-7,15,19H,8-12,18H2,1-3H3
• InChI Key： HBKSHEPHTFBUGC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NCC1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 305.21032711g/mol
• Monoisotopic Mass: 305.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.6Ų

4-(4-Amino-benzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 4-(4-Amino-benzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester

Introduction to 4-(4-Amino-benzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester (CAS No. 1189106-71-5)

The compound 4-(4-Amino-benzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester, identified by its CAS number 1189106-71-5, is a sophisticated organic molecule with significant implications in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are well-documented for their diverse biological activities and roles in drug development. The presence of both amino and ester functional groups in its structure contributes to its versatility, making it a valuable intermediate in the synthesis of more complex molecules.

Structurally, 4-(4-Amino-benzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester features a piperidine ring substituted at the 1-position with a tert-butyl ester group and at the 4-position with a benzylamino moiety. This arrangement not only imparts unique chemical properties but also opens up multiple avenues for further functionalization. The tert-butyl ester group, in particular, serves as a protecting group for the carboxylic acid functionality, allowing for selective modifications while maintaining the integrity of other reactive sites in the molecule.

In recent years, there has been growing interest in piperidine derivatives due to their potential as pharmacophores in drug discovery. Piperidines are known for their ability to mimic certain biological structures, such as those found in neurotransmitters and enzymes, thereby facilitating interactions with biological targets. The compound 4-(4-Amino-benzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester is no exception and has been explored in various contexts where its structural features could be leveraged for therapeutic benefits.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The presence of both amino groups provides opportunities for further derivatization through amide bond formation, which is a common strategy in drug design. For instance, linking this compound to other pharmacophores via amide linkages can lead to novel molecules with enhanced binding affinity and selectivity towards specific biological targets. This flexibility makes it an attractive candidate for hit identification and optimization campaigns.

Recent studies have highlighted the importance of piperidine derivatives in addressing various therapeutic challenges. For example, compounds containing piperidine scaffolds have shown promise in treating neurological disorders, cardiovascular diseases, and infectious diseases. The specific arrangement of functional groups in 4-(4-Amino-benzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester aligns well with these trends, suggesting that it could be incorporated into drug candidates targeting similar pathways.

The synthesis of 4-(4-Amino-benzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the piperidine ring, followed by functionalization at the 1-position with a tert-butyl ester group and at the 4-position with a benzylamino moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve these transformations efficiently.

The role of protecting groups like the tert-butyl ester is crucial in multi-step syntheses to prevent unwanted side reactions. Once the desired structure is achieved, deprotection steps are necessary to reveal the free carboxylic acid functionality, which can then be further modified as needed. The choice of protecting and deprotecting strategies depends on factors such as reaction conditions, solubility considerations, and the overall synthetic route.

In terms of biological activity, preliminary investigations into 4-(4-Amino-benzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester have shown intriguing results. While specific details are often proprietary or under investigation, reports suggest that this compound exhibits modulatory effects on certain enzymes and receptors relevant to therapeutic intervention. These findings underscore its potential as a lead compound or intermediate in developing new treatments.

The pharmaceutical industry continues to invest heavily in discovering and optimizing new molecular entities like 4-(4-Amino-benzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester. Innovations in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates for further development. By leveraging structural diversity and understanding molecular interactions at a deep level, researchers can design experiments that maximize efficiency while minimizing costs.

Future directions for research on this compound may include exploring its pharmacokinetic properties, such as solubility, stability, and metabolic fate. Additionally, investigating its interactions with biological targets through computational modeling can provide insights into its mechanism of action. These studies are essential for transforming promising candidates into viable drug candidates that can enter clinical trials and eventually reach patients in need.

The versatility of 4-(4-Amino-benzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester makes it a valuable asset in medicinal chemistry libraries. Its ability to serve as a scaffold for further derivatization allows researchers to explore an array of chemical space efficiently. As our understanding of biological systems grows more sophisticated, compounds like this one will continue to play pivotal roles in addressing unmet medical needs across various therapeutic areas.